N~2~,N~7~-dicyclohexyl-9H-fluorene-2,7-disulfonamide

• Molecular Formula: C25H32N2O4S2
• Molecular Weight: 488.7 g/mol
• IUPAC Name: 2-N,7-N-dicyclohexyl-9H-fluorene-2,7-disulfonamide
• InChI: InChI=1S/C25H32N2O4S2/c28-32(29,26-20-7-3-1-4-8-20)22-11-13-24-18(16-22)15-19-17-23(12-14-25(19)24)33(30,31)27-21-9-5-2-6-10-21/h11-14,16-17,20-21,26-27H,1-10,15H2
• InChI Key: NBPBPBRYNOWSHQ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NS(=O)(=O)C2=CC3=C(C=C2)C4=C(C3)C=C(C=C4)S(=O)(=O)NC5CCCCC5

Description

N~2~,N~7~-dicyclohexyl-9H-fluorene-2,7-disulfonamide, commonly known as DCFS, is a sulfonamide compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic chemistry. DCFS is a white crystalline solid that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of DCFS is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. In cancer cells, DCFS has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer and plays a crucial role in tumor growth and metastasis. Inflammatory diseases, DCFS has been shown to inhibit the activity of cyclooxygenase-2, which is involved in the production of prostaglandins, a group of lipid mediators that contribute to inflammation and pain.
Biochemical and Physiological Effects:
DCFS has been shown to have various biochemical and physiological effects. In cancer cells, DCFS has been shown to induce cell cycle arrest and apoptosis, which leads to the inhibition of tumor growth. Inflammatory diseases, DCFS has been shown to reduce the production of prostaglandins, which leads to the reduction of inflammation and pain.

Advantages and Limitations for Lab Experiments

The advantages of using DCFS in lab experiments include its high solubility in water and organic solvents, its ability to inhibit the activity of certain enzymes and proteins, and its potential applications in various fields. The limitations of using DCFS in lab experiments include its low yield, which can be improved by optimizing the reaction conditions, and its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research and development of DCFS. In medicinal chemistry, DCFS can be further optimized to improve its potency and selectivity for specific targets. In material science, DCFS can be used as a dopant for the synthesis of new materials with improved conductivity and stability. In organic chemistry, DCFS can be further explored as a catalyst for various reactions, and its mechanism of action can be elucidated to provide a better understanding of its catalytic activity. Overall, the potential applications of DCFS in various fields make it a promising compound for future research and development.

Synthesis Methods

DCFS can be synthesized through a multi-step process involving the reaction of 9H-fluorene-2,7-diol with chlorosulfonic acid and cyclohexylamine. The resulting product is then treated with sodium hydroxide to form DCFS. The yield of DCFS can be improved by optimizing the reaction conditions, such as temperature, reaction time, and reagent concentration.

Scientific Research Applications

DCFS has been extensively studied for its potential applications in various fields. In medicinal chemistry, DCFS has been shown to possess anti-tumor, anti-inflammatory, and anti-viral properties. It has been used as a lead compound for the development of novel drugs for the treatment of cancer, viral infections, and inflammatory diseases. In material science, DCFS has been used as a dopant for the synthesis of conducting polymers, which have potential applications in electronic devices and sensors. In organic chemistry, DCFS has been used as a catalyst for various reactions, such as Michael addition, aldol condensation, and Friedel-Crafts reaction.